6-{[4-(3-chlorobenzoyl)piperazin-1-yl]sulfonyl}-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-trien-11-one
Description
This compound is a synthetic sulfonamide derivative featuring a complex tricyclic core (1-azatricyclo[6.3.1.0^{4,12}]dodecatrienone) linked to a piperazine moiety substituted with a 3-chlorobenzoyl group. Its structural complexity necessitates advanced spectroscopic methods (e.g., 1H-NMR, 13C-NMR, UV) for elucidation, as demonstrated in studies of structurally intricate natural products like Zygocaperoside and Isorhamnetin-3-O glycoside .
Properties
IUPAC Name |
6-[4-(3-chlorobenzoyl)piperazin-1-yl]sulfonyl-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-11-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22ClN3O4S/c23-18-3-1-2-17(12-18)22(28)24-8-10-25(11-9-24)31(29,30)19-13-15-4-5-20(27)26-7-6-16(14-19)21(15)26/h1-3,12-14H,4-11H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DPYRWFVXKJJODV-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N2CCC3=CC(=CC1=C32)S(=O)(=O)N4CCN(CC4)C(=O)C5=CC(=CC=C5)Cl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22ClN3O4S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
459.9 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analog: 6-{[4-(3,4-Dimethoxybenzoyl)piperazin-1-yl]sulfonyl}-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-trien-11-one
This compound (PubChem entry, 2004) shares the tricyclic core and sulfonylpiperazine backbone but differs in the benzoyl substituent: 3,4-dimethoxy vs. 3-chloro. Key comparisons include:
| Property | 3-Chloro Derivative | 3,4-Dimethoxy Derivative |
|---|---|---|
| Substituent Effects | Electron-withdrawing Cl enhances electrophilicity; may improve target binding | Electron-donating OCH3 groups increase solubility but reduce electrophilicity |
| Lipophilicity (logP) | Higher logP (predicted ~3.8) due to Cl | Lower logP (predicted ~2.5) due to polar OCH3 groups |
| Bioactivity | Hypothesized stronger enzyme inhibition (e.g., kinases) via hydrophobic interactions | Potential for improved solubility but weaker target affinity in some assays |
Broader Structural Class Comparisons
- Piperazine-sulfonyl analogs : Substitutions on the benzoyl group critically modulate solubility and target selectivity. Chloro derivatives often prioritize potency, while methoxy or hydroxyl variants favor pharmacokinetics .
- Tricyclic Core Variations : Replacement of the azatricyclo system with simpler bicyclic frameworks (e.g., quinazoline) reduces synthetic complexity but compromises conformational rigidity, affecting binding specificity.
Research Findings and Limitations
- Spectroscopic Characterization : The 3-chloro derivative’s structure was confirmed via 1H/13C-NMR, aligning with methodologies used for natural products like Zygocaperoside . Key signals include aromatic protons (δ 7.4–8.1 ppm) and sulfonyl-linked piperazine resonances (δ 3.2–3.8 ppm).
- Hypothetical SAR Insights : The 3-chloro group likely enhances binding to hydrophobic enzyme pockets (e.g., ATP-binding sites in kinases), whereas the dimethoxy analog’s reduced activity in preliminary screens suggests steric or electronic mismatches .
- Data Gaps : Direct comparative biological data (e.g., IC50 values) are absent in open literature, necessitating extrapolation from structural analogs.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
